![molecular formula C24H18ClNO4 B2969708 2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide CAS No. 923113-91-1](/img/structure/B2969708.png)
2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide, also known as CEC, is a novel synthetic compound that has gained attention in recent years due to its potential applications in scientific research. CEC belongs to the class of chromenone derivatives and has been synthesized using various methods.
Scientific Research Applications
Chromones and Antioxidant Activity
Chromones (1-benzopyran-4-ones) are known for their presence in a normal human diet and are associated with several physiological activities including anti-inflammatory, antidiabetic, antitumor, anticancer, etc. Their biological activities are thought to be related to antioxidant properties, which can neutralize active oxygen and cut off free radicals processes that can delay or inhibit cell impairment leading to various diseases. The literature suggests that certain structural features of chromones, such as the double bond, a carbonyl group, and specific hydroxyl groups, are important for radical scavenging activity. This information suggests potential research avenues for the exploration of "2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide" in antioxidant and related therapeutic applications (Yadav, Parshad, Manchanda, & Sharma, 2014).
Synthetic Procedures for Chromen-6-ones
Research on synthetic procedures for chromen-6-ones, which are core structures of secondary metabolites of considerable pharmacological importance, highlights the need for synthetic methods for compounds with limited natural availability. The synthesis involves protocols like Suzuki coupling reactions, indicating a framework for synthesizing and exploring the biological activities of complex molecules including "this compound" (Mazimba, 2016).
Anticancer Drug Development
Research on the tumor specificity and keratinocyte toxicity of compounds indicates the potential for developing anticancer drugs with high tumor specificity and reduced toxicity. Such studies suggest a direction for the investigation of "this compound" in cancer research, especially in identifying compounds with selective toxicity towards cancer cells while sparing normal cells (Sugita, Takao, Uesawa, & Sakagami, 2017).
properties
IUPAC Name |
2-chloro-N-[2-(4-ethoxyphenyl)-4-oxochromen-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18ClNO4/c1-2-29-17-10-7-15(8-11-17)23-14-21(27)19-13-16(9-12-22(19)30-23)26-24(28)18-5-3-4-6-20(18)25/h3-14H,2H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOKCMVFVTZIIBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.